Cas no 868969-01-1 (N-(1,3-benzothiazol-2-yl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• CAS No: 868969-01-1
• MF: C₁₉H₁₃N₇OS₂
• MW: 419.482819318771
• CID: 5884502
• PubChem ID: 16815588
• Update Time: 2023-11-21

N-(1,3-benzothiazol-2-yl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-2-benzothiazolyl-2-[[3-(3-pyridinyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-
• SR-01000016318
• SR-01000016318-1
• N-(1,3-benzothiazol-2-yl)-2-{[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide
• N-(1,3-benzothiazol-2-yl)-2-[(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
• 868969-01-1
• AKOS024612824
• F1835-0308
• AB00676331-01
• N-(benzo[d]thiazol-2-yl)-2-((3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
• N-(1,3-benzothiazol-2-yl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide

• Inchi： 1S/C19H13N7OS2/c27-16(22-19-21-13-5-1-2-6-14(13)29-19)11-28-17-8-7-15-23-24-18(26(15)25-17)12-4-3-9-20-10-12/h1-10H,11H2,(H,21,22,27)
• InChI Key： LATLBLXEXDIFGO-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=CC=C2S1)(=O)CSC1=NN2C(C3=CC=CN=C3)=NN=C2C=C1

Computed Properties

• Exact Mass: 419.06230041g/mol
• Monoisotopic Mass: 419.06230041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• pka: 8.25±0.70(Predicted)